Cas no 6706-13-4 (1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-)
6706-13-4 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-
CAS No:6706-13-4
MF:C13H22N2O3S
MW:286.390382289886
CID:395416
PubChem ID:71374925
Update Time:2025-04-19
1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-
- 8-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)octanoic acid
- 8-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)octanoic acid
- 6706-13-4
- DTXSID80797683
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- Inchi: 1S/C13H22N2O3S/c16-11(17)7-5-3-1-2-4-6-10-12-9(8-19-10)14-13(18)15-12/h9-10,12H,1-8H2,(H,16,17)(H2,14,15,18)
- InChI Key: YMZOIKAUIJYLSR-UHFFFAOYSA-N
- SMILES: S1CC2C(C1CCCCCCCC(=O)O)NC(N2)=O
Computed Properties
- Exact Mass: 286.13526
- Monoisotopic Mass: 286.13511374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 78.43
1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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